Cas no 2027766-37-4 (4-(4-bromo-5-chlorothiophen-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-(4-bromo-5-chlorothiophen-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 2027766-37-4
• MF: C₁₁H₉BrClNS₂
• MW: 334.682858228683
• CID: 6062230
• PubChem ID: 165470261
• Update Time: 2025-10-28

4-(4-bromo-5-chlorothiophen-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-5-chlorothiophen-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• EN300-1074882
• 4-(4-bromo-5-chlorothiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 2027766-37-4

• Inchi： 1S/C11H9BrClNS2/c12-7-5-9(16-11(7)13)10-6-2-4-15-8(6)1-3-14-10/h2,4-5,10,14H,1,3H2
• InChI Key： WCSNREFDTBKCLS-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C1C2C=CSC=2CCN1)Cl

Computed Properties

• Exact Mass: 332.90483g/mol
• Monoisotopic Mass: 332.90483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(4-bromo-5-chlorothiophen-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

Compound CAS No 2027766-37-4: 4-(4-bromo-5-chlorothiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine

The compound with CAS No 2027766-37-4, known as 4-(4-bromo-5-chlorothiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of heterocyclic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with a pyridine moiety, creating a bicyclic framework that exhibits intriguing electronic and optical properties.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of multicomponent coupling reactions and transition metal catalysis. Recent advancements in this area have enabled researchers to optimize the synthesis pathway, significantly improving the yield and purity of the compound. These improvements are crucial for its potential applications in advanced materials and drug discovery.

In terms of its physical properties, the compound exhibits a high degree of stability under ambient conditions, making it suitable for various applications. Its electronic properties have been extensively studied using techniques such as X-ray crystallography, NMR spectroscopy, and . These studies have revealed that the compound possesses a conjugated π-system that contributes to its strong absorption in the visible region of the electromagnetic spectrum.

The compound's structure has been leveraged in several cutting-edge research areas. For instance, it has been employed as a building block in the construction of novel organic semiconductors, where its ability to facilitate charge transport has been exploited for applications in flexible electronics and optoelectronic devices. Additionally, its unique electronic properties make it a promising candidate for use in light-emitting diodes (LEDs) and solar cells.

In the realm of drug discovery, this compound has shown potential as a lead molecule for developing new pharmaceutical agents. Its ability to interact with specific biological targets has been explored through computational modeling and in vitro assays. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in disease pathways, opening up new avenues for therapeutic development.

The compound's versatility is further underscored by its role in fundamental research into molecular recognition and sensors. Its ability to undergo reversible structural changes in response to external stimuli has made it a valuable tool for designing responsive materials and sensing devices.

In conclusion, CAS No 2027766-37-4 represents a remarkable example of how advances in synthetic chemistry can lead to compounds with multifaceted applications across diverse scientific disciplines. As research continues to uncover new properties and functionalities of this compound, it is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.